Cas no 1396882-57-7 (N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide)
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
- N-(2-hydroxy-2-thiophen-2-ylethyl)-3,4-dimethoxybenzenesulfonamide
- F5857-8513
- N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
- AKOS024524970
- VU0525907-1
- N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
- 1396882-57-7
-
- Inchi: 1S/C14H17NO5S2/c1-19-12-6-5-10(8-13(12)20-2)22(17,18)15-9-11(16)14-4-3-7-21-14/h3-8,11,15-16H,9H2,1-2H3
- InChI Key: FGIICLLWSUXMKT-UHFFFAOYSA-N
- SMILES: C1(S(NCC(O)C2SC=CC=2)(=O)=O)=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 343.05481499g/mol
- Monoisotopic Mass: 343.05481499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 122Ų
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-8513-2μmol |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-5μmol |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-10μmol |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-20μmol |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-1mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-2mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-3mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-4mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-5mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8513-10mg |
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide |
1396882-57-7 | 10mg |
$79.0 | 2023-09-09 |
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
Research Briefing on N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7)
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a thiophene ring and dimethoxybenzene sulfonamide moiety, which are believed to contribute to its potential biological activities. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic applications, making it a promising candidate for further investigation.
The synthesis of N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide involves a multi-step process that includes the condensation of 2-thiophenethanol with 3,4-dimethoxybenzenesulfonyl chloride, followed by purification and characterization using advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's purity and structural integrity have been confirmed, laying a solid foundation for subsequent biological evaluations.
Preliminary pharmacological studies have indicated that N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.
In addition to its anti-inflammatory properties, recent research has also explored the compound's potential anticancer effects. In vitro studies using various cancer cell lines have demonstrated that N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide can induce apoptosis and inhibit cell proliferation, particularly in breast and lung cancer models. These effects are thought to be mediated through the modulation of key signaling pathways, including the PI3K/Akt and MAPK cascades.
Despite these promising results, further studies are needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Additionally, in vivo studies are underway to validate its efficacy and safety in animal models, which will be critical for advancing its development as a therapeutic agent.
In conclusion, N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and cancer therapy. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.
1396882-57-7 (N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)